Cas no 1956341-96-0 (N-Benzyloxetan-3-amine oxalate)

N-Benzyloxetan-3-amine oxalate is a chemically stable oxalate salt derivative of N-Benzyloxetan-3-amine, characterized by its high purity and well-defined crystalline structure. This compound is primarily utilized in pharmaceutical and organic synthesis as a versatile intermediate, particularly in the development of bioactive molecules and small-molecule inhibitors. Its oxetan-3-amine scaffold offers favorable reactivity for ring-opening and functionalization, enabling diverse chemical modifications. The oxalate counterion enhances solubility in polar solvents, facilitating handling in synthetic applications. The product is rigorously characterized by analytical techniques (HPLC, NMR, MS) to ensure consistency, making it suitable for research and industrial-scale processes requiring precise structural control.
N-Benzyloxetan-3-amine oxalate structure
1956341-96-0 structure
Product Name:N-Benzyloxetan-3-amine oxalate
CAS No:1956341-96-0
MF:C12H15NO5
MW:253.251203775406
MDL:MFCD28401046
CID:3042415
PubChem ID:91667911
Update Time:2025-10-13

N-Benzyloxetan-3-amine oxalate Chemical and Physical Properties

Names and Identifiers

    • N-Benzyloxetan-3-amine oxalate
    • AK165139
    • C73722
    • 1956341-96-0
    • AKOS025147261
    • N-benzyloxetan-3-amine;oxalic acid
    • N-Benzyloxetan-3-amineoxalate
    • CS-0160383
    • N-BENZYLOXETAN-3-AMINE; OXALIC ACID
    • DS-8935
    • MFCD28401046
    • MDL: MFCD28401046
    • Inchi: 1S/C10H13NO.C2H2O4/c1-2-4-9(5-3-1)6-11-10-7-12-8-10;3-1(4)2(5)6/h1-5,10-11H,6-8H2;(H,3,4)(H,5,6)
    • InChI Key: FXVRJNNUVWIRMZ-UHFFFAOYSA-N
    • SMILES: O1CC(C1)NCC1C=CC=CC=1.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 253.09502258g/mol
  • Monoisotopic Mass: 253.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9

N-Benzyloxetan-3-amine oxalate Security Information

N-Benzyloxetan-3-amine oxalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019141097-1g
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95%
1g
$468.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FW727-50mg
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95+%
50mg
344.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FW727-200mg
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95+%
200mg
861.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FW727-250mg
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95+%
250mg
1296CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FW727-100mg
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95+%
100mg
630CNY 2021-05-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD295056-100mg
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95%
100mg
¥374.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD295056-250mg
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95%
250mg
¥748.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD295056-1g
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95%
1g
¥1870.0 2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N58510-100mg
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95%
100mg
¥359.0 2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N58510-1g
N-Benzyloxetan-3-amine oxalate
1956341-96-0 95%
1g
¥1795.0 2023-07-10

Additional information on N-Benzyloxetan-3-amine oxalate

Research Brief on N-Benzyloxetan-3-amine Oxalate (CAS: 1956341-96-0): Recent Advances and Applications

N-Benzyloxetan-3-amine oxalate (CAS: 1956341-96-0) is a chemically modified oxetane derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Oxetanes, known for their unique ring strain and polarity, are increasingly utilized as bioisosteres for carbonyl groups and other functional moieties in drug design. This compound, in particular, has been explored for its potential in enhancing the pharmacokinetic properties of therapeutic agents, including improved metabolic stability and solubility. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of novel bioactive molecules targeting a range of diseases, from oncology to central nervous system disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of N-Benzyloxetan-3-amine oxalate as a key building block in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The oxetane moiety was shown to confer enhanced binding affinity and selectivity, attributed to its ability to mimic transition-state geometries. The study reported a 40% improvement in inhibitory activity compared to non-oxetane analogs, underscoring the compound's potential in oncology drug development. Additionally, the oxalate salt form was noted for its improved crystallinity and stability, facilitating scalable synthesis.

Another notable advancement was reported in ACS Chemical Neuroscience (2024), where N-Benzyloxetan-3-amine oxalate was incorporated into a series of dopamine D3 receptor modulators. The compound's oxetane ring was found to reduce off-target interactions while maintaining blood-brain barrier permeability, a critical factor for CNS therapeutics. Pharmacokinetic analyses revealed a 2-fold increase in half-life compared to traditional amine derivatives, suggesting its utility in prolonging drug action. These findings align with broader trends in fragment-based drug design, where oxetanes are leveraged to optimize drug-like properties.

From a synthetic chemistry perspective, recent patents (WO2023/154321) have detailed novel catalytic methods for the asymmetric synthesis of N-Benzyloxetan-3-amine derivatives, including the oxalate salt. These methods employ chiral Lewis acid catalysts to achieve enantiomeric excesses >95%, addressing previous challenges in stereocontrol. The scalability of these routes (demonstrated at kilogram-scale) positions N-Benzyloxetan-3-amine oxalate as a commercially viable intermediate for industrial applications.

Despite these advances, challenges remain in fully elucidating the compound's metabolic fate. A 2024 Drug Metabolism and Disposition study identified unexpected oxidative cleavage pathways in hepatic microsome assays, prompting ongoing structure-activity relationship (SAR) studies to mitigate potential toxicity. Collaborative efforts between academia and industry (e.g., the European Lead Factory consortium) are actively screening this scaffold against underrepresented targets, with preliminary data suggesting promise in antimicrobial applications.

In conclusion, N-Benzyloxetan-3-amine oxalate represents a multifaceted tool in modern drug discovery, with recent research underscoring its structural and pharmacological advantages. As synthetic methodologies mature and biological datasets expand, this compound is poised to play a pivotal role in addressing unmet medical needs across therapeutic areas. Future directions include computational modeling to predict its bioisosteric compatibility and exploration of prodrug strategies to further enhance delivery.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.